Cas no 1803856-41-8 (3-Bromo-1-(3,4-dicyanophenyl)propan-1-one)

3-Bromo-1-(3,4-dicyanophenyl)propan-1-one is a brominated aromatic ketone derivative featuring both cyano and carbonyl functional groups, making it a versatile intermediate in organic synthesis. Its electron-withdrawing substituents (cyano groups) enhance reactivity in nucleophilic substitution and condensation reactions, while the bromoalkyl chain provides a handle for further functionalization. This compound is particularly useful in the synthesis of heterocyclic compounds, pharmaceuticals, and advanced materials due to its structural rigidity and reactivity. High purity and well-defined chemical properties ensure consistent performance in research and industrial applications. Proper handling is advised due to potential reactivity hazards.
3-Bromo-1-(3,4-dicyanophenyl)propan-1-one structure
1803856-41-8 structure
Product Name:3-Bromo-1-(3,4-dicyanophenyl)propan-1-one
CAS No:1803856-41-8
MF:C11H7BrN2O
MW:263.090081453323
CID:4977174
Update Time:2025-06-15

3-Bromo-1-(3,4-dicyanophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-1-(3,4-dicyanophenyl)propan-1-one
    • Inchi: 1S/C11H7BrN2O/c12-4-3-11(15)8-1-2-9(6-13)10(5-8)7-14/h1-2,5H,3-4H2
    • InChI Key: YFBNFEFSWGBDRX-UHFFFAOYSA-N
    • SMILES: BrCCC(C1C=CC(C#N)=C(C#N)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 335
  • XLogP3: 1.7
  • Topological Polar Surface Area: 64.599

3-Bromo-1-(3,4-dicyanophenyl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013016684-250mg
3-Bromo-1-(3,4-dicyanophenyl)propan-1-one
1803856-41-8 97%
250mg
470.40 USD 2021-06-25
Alichem
A013016684-500mg
3-Bromo-1-(3,4-dicyanophenyl)propan-1-one
1803856-41-8 97%
500mg
806.85 USD 2021-06-25
Alichem
A013016684-1g
3-Bromo-1-(3,4-dicyanophenyl)propan-1-one
1803856-41-8 97%
1g
1,490.00 USD 2021-06-25

Additional information on 3-Bromo-1-(3,4-dicyanophenyl)propan-1-one

Recent Advances in the Study of 3-Bromo-1-(3,4-dicyanophenyl)propan-1-one (CAS: 1803856-41-8)

The compound 3-Bromo-1-(3,4-dicyanophenyl)propan-1-one (CAS: 1803856-41-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 3-Bromo-1-(3,4-dicyanophenyl)propan-1-one, which make it a promising candidate for the development of novel kinase inhibitors. The presence of the bromo and dicyanophenyl groups in its structure allows for selective interactions with specific protein targets, particularly those involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a range of kinases, including JAK2 and EGFR, which are critical targets in cancer therapy.

In addition to its kinase inhibitory properties, 3-Bromo-1-(3,4-dicyanophenyl)propan-1-one has also been investigated for its role in modulating oxidative stress and inflammation. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters revealed that this compound significantly reduces the production of reactive oxygen species (ROS) in macrophages, suggesting its potential as an anti-inflammatory agent. The study further elucidated the compound's mechanism of action, which involves the inhibition of NF-κB signaling pathways.

The synthesis of 3-Bromo-1-(3,4-dicyanophenyl)propan-1-one has also been a topic of recent research. A 2022 paper in Organic Letters described an optimized synthetic route that improves yield and purity while reducing the use of hazardous reagents. This advancement is particularly important for scaling up production for further pharmacological evaluation. The paper also provided detailed spectroscopic data (NMR, MS) to aid in the characterization of the compound.

Despite these promising findings, challenges remain in the development of 3-Bromo-1-(3,4-dicyanophenyl)propan-1-one as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further structural optimization to improve its metabolic stability. Ongoing research is focused on designing derivatives with enhanced drug-like properties while retaining the core pharmacophore.

In conclusion, 3-Bromo-1-(3,4-dicyanophenyl)propan-1-one represents a chemically interesting scaffold with multiple potential therapeutic applications. Recent studies have significantly advanced our understanding of its biological activities and synthetic accessibility. Future research directions should focus on comprehensive in vivo efficacy studies and the development of more potent and selective analogs for clinical translation.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司